Cas no 90965-58-5 (defumarylhygrolidin)

• Product Name: defumarylhygrolidin
• CAS No: 90965-58-5
• MF: C₃₄H₅₆O₈
• MW: 592.803651809692
• CID: 805271
• Update Time: 2024-03-01

defumarylhygrolidin Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadeca-3,5,11,13-tetraen-2-one,16-[(1S,2R,3S)-3-[(2R,4R,5R,6R)-6-ethyltetrahydro-2,4-dihydroxy-5-methyl-2H-pyran-2-yl]-2-hydroxy-1-methylbutyl]-8-hydroxy-15-methoxy-3,5,7,9,11-pentamethyl-,(3E,5E,7R,8S,9S,11E,13E,15S,16R)-
• defumarylhygrolidin
• Oxacyclohexadeca-3,5,11,13-tetraen-2-one,16-[(1S,2R,3S)-3-[(2R,4R,5R,6R)-6-ethyltetrahydro-2,4-dihydroxy-5-methyl-2H-pyran-2-yl]-2-hydroxy-1-methylbutyl]-8-hydroxy-15-methoxy-3,5,7,9,11-pentamethyl-,(
• Antibiotic 1166E
• CID 101970472
• 21-O-De(3-carboxy-1-oxo-2-propenyl)hygrolidin

• Inchi： 1S/C34H56O8/c1-11-28-24(7)27(35)18-34(39,42-28)26(9)31(37)25(8)32-29(40-10)14-12-13-19(2)15-21(4)30(36)22(5)16-20(3)17-23(6)33(38)41-32/h12-14,16-17,21-22,24-32,35-37,39H,11,15,18H2,1-10H3/b14-12-,19-13-,20-16-,23-17-
• InChI Key： SPAGSIKUEDKARP-SXIRFMTFSA-N
• SMILES： O1C(CC)C(C)C(CC1(C(C)C(C(C)C1C(C=CC=C(C)CC(C)C(C(C)C=C(C)C=C(C)C(=O)O1)O)OC)O)O)O |c:17,t:19,28,31|

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1020
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues